3-(2-furyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)prop-2-enamide
• InChI: InChI=1S/C15H12N2O3S/c1-19-11-4-6-12-13(9-11)21-15(16-12)17-14(18)7-5-10-3-2-8-20-10/h2-9H,1H3,(H,16,17,18)/b7-5+
• InChI Key: HXPDIVBSFYKSIP-FNORWQNLSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)C=CC3=CC=CO3
• Isomeric SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)/C=C/C3=CC=CO3
• Molecular Formula: C15H12N2O3S
• Molecular Weight: 300.3 g/mol

Description

3-(2-furyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acrylamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as FMBA and has been found to possess unique properties that make it suitable for use in various fields of research.

Mechanism of Action

The mechanism of action of FMBA is not yet fully understood. However, it is believed that the compound interacts with specific proteins and enzymes in cells, leading to changes in their activity and function.
Biochemical and Physiological Effects
FMBA has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. FMBA has also been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FMBA in lab experiments is its high sensitivity and selectivity. It is also relatively easy to synthesize and has a long shelf life. However, one limitation of using FMBA is its high toxicity, which can limit its use in certain applications.

Future Directions

There are several potential future directions for research on FMBA. One area of interest is in the development of new biosensors and imaging probes based on FMBA. Another potential direction is in the study of FMBA's effects on specific proteins and enzymes, which could lead to the development of new therapeutic agents for various diseases. Additionally, further research is needed to fully understand the mechanism of action of FMBA and its potential applications in scientific research.

Synthesis Methods

FMBA can be synthesized through a multistep process that involves the reaction of 2-amino-6-methoxybenzothiazole with furfurylamine in the presence of a catalyst. The resulting product is then subjected to a series of reactions, including acylation and cyclization, to produce FMBA.

Scientific Research Applications

FMBA has been found to have a wide range of applications in scientific research. One of the most notable applications is in the field of fluorescence microscopy, where it is used as a fluorescent probe for imaging biological samples. FMBA has also been used in the development of biosensors and in the study of protein-ligand interactions.